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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
continuous dyeing of cellulosic substrates, such as 100% cotton, with Vat Red 10. The
information is intended to guide researchers and scientists in establishing a reproducible and
high-quality dyeing process.

Introduction

Vat Red 10 (C.l. 67000) is an anthraquinone vat dye known for its excellent fastness properties
on cellulosic fibers.[1][2][3] Its vibrant bluish-red shade and high resistance to washing, light,
and chemical treatments make it a suitable choice for textiles requiring high durability.[1][4]
Continuous dyeing processes, such as the pad-dry-pad-steam (PDPS) method, offer an
efficient and economical approach for dyeing large yardages of fabric with uniform color.

This document outlines the experimental setup, a detailed protocol for the continuous dyeing of
100% cotton with Vat Red 10, and the necessary quality control parameters to achieve
consistent and high-quality results.

Materials and Reagents

Substrate:

e 100% Woven Cotton Fabric (desized, scoured, and bleached)
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Dyes and Chemicals:

e Vat Red 10 (e.g., Bezathren Red FBB)
o Dispersing Agent

o Wetting Agent

e Anti-migrating Agent

e Sodium Hydroxide (Caustic Soda)

o Sodium Hydrosulfite (Reducing Agent)
o Hydrogen Peroxide (Oxidizing Agent)
e Anionic Soaping Agent

» Acetic Acid

Equipment

» Continuous Dyeing Range consisting of:

o

Padding Mangle

o

Infrared (IR) Pre-dryer

[¢]

Hot Flue Dryer

Chemical Padder

[¢]

Steamer

o

o

Washing and Soaping Baths

[¢]

Drying Cylinders

o Laboratory balance
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Beakers and graduated cylinders

Stirrer

pH meter

Spectrophotometer for color measurement

Lightfastness tester

Washing fastness tester

Experimental Protocols
Preparation of Dye Dispersion (Padding Liquor)

e Weigh the required amount of Vat Red 10 dye powder.
e Prepare a paste with a small amount of dispersing agent and cold water.

e Add the paste to the required volume of water in the padding trough, which contains the
wetting agent and anti-migrating agent, under constant stirring.

o Ensure the dispersion is homogeneous before starting the padding process.

Continuous Dyeing Process: Pad-Dry-Pad-Steam (PDPS)

The continuous dyeing process for Vat Red 10 on cotton fabric involves several sequential
steps:

o Padding: The prepared cotton fabric is passed through the padding mangle containing the
Vat Red 10 dispersion. The padder pressure is adjusted to ensure a uniform pickup of the
dye liquor.

e Drying: The padded fabric is then passed through an infrared (IR) pre-dryer followed by a hot
flue dryer to remove moisture.

o Chemical Padding: The dried fabric is then passed through a chemical padder containing an
alkaline reducing solution of sodium hydroxide and sodium hydrosulfite. This step converts
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the insoluble vat dye into its water-soluble leuco form.

o Steaming: The fabric immediately enters a steamer where, in a controlled temperature and
steam environment, the leuco-vat dye penetrates and fixes onto the cellulosic fibers.

o Oxidation: After steaming, the fabric is passed through a series of washing baths. The first
few baths are for rinsing, followed by an oxidation bath containing hydrogen peroxide. This
step converts the soluble leuco form of the dye back to its original insoluble pigment form
within the fiber.

e Soaping: The fabric is then subjected to a soaping treatment at a high temperature with an
anionic detergent. This step removes any unfixed surface dye particles and helps to develop
the true shade and improve fastness properties.

» Final Washing and Drying: The fabric is thoroughly rinsed with hot and cold water,
neutralized with a weak solution of acetic acid, and finally dried over drying cylinders.

Data Presentation
Recommended Process Parameters

Parameter Value Unit
Machine Speed 40 m/min
Padder Pressure 20-30-20 N/mm
IR Pre-dryer Temperature 120 °C
Hot Flue Dryer Temperature 110-140 °C
Steamer Temperature 101-102 °C
Steaming Time 15 min
Oxidation Bath Temperature 50-60 °C
Soaping Bath Temperature 90-95 °C
Final Drying Temperature 110-120 °C

Standard Recipe for Medium Red Shade
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Component Concentration Unit

Padding Liquor

Vat Red 10 (as commercial

oroduct) 20-40 g/L
Dispersing Agent 2-3 g/L
Wetting Agent 1-2 g/L
Anti-migrating Agent 10-15 g/L
Chemical Padding Liquor

Sodium Hydroxide (50%) 80-100 mL/L
Sodium Hydrosulfite 40-50 g/L
Oxidation Bath

Hydrogen Peroxide (35%) 5-10 mL/L
Soaping Bath

Anionic Soaping Agent 2-3 g/L
Neutralization Bath

Acetic Acid (60%) 0.5-1 mL/L

Note: The exact concentrations may need to be adjusted based on the specific depth of shade
required and the efficiency of the machinery.

Expected Quality Control Results
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Fastness Test Standard Expected Rating
Light Fastness ISO 105-B02 6-7
Washing Fastness (Shade

ISO 105-C06 4-5
Change)
Washing Fastness (Staining on

ISO 105-C06 4-5
Cotton)
Rubbing Fastness (Dry) ISO 105-X12 4
Rubbing Fastness (Wet) ISO 105-X12 3
Chlorine Bleach Fastness ISO 105-NO1 4-5

Visualizations

Experimental Workflow

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Fabric Inlet

Padding with

Vat Red 10 Dispersion

IR Pre-drying

'

Hot Flue Drying

Chemical Padding
(NaOH + Na2S204)

Steaming
(101-102°C)

Rinsing

Oxidation
(H202)

Soaping

Final Rinsing & Neutralization

Drying

'

Dyed Fabric Outlet

Click to download full resolution via product page

Caption: Continuous Pad-Steam Dyeing Workflow.
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Logical Relationship of Vat Dyeing Chemistry
Reduction Oxidation -
Insoluble Vat Red 10 NaOH + Na2S204 Soluble Leuco-Vat Red 10 (H202 / Air) Insoluble Vat Red 10
(Pigment Form) (Affinity for Fiber) (Fixed in Fiber)
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Caption: Chemical Transformation of Vat Red 10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Continuous
Dyeing of Vat Red 10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668950#experimental-setup-for-vat-red-10-
continuous-dyeing-process]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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